Cas no 58562-37-1 (methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate)

• Product Name: methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate
• CAS No: 58562-37-1
• MF: C₁₅H₁₅N₃O₂
• MW: 269.298503160477
• CID: 1610891
• PubChem ID: 148834
• Update Time: 2025-04-21

methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{(E)-[4-(methylamino)phenyl]diazenyl}benzoate
• Benzoic acid, 4-((4-(methylamino)phenyl)azo)-, methyl ester
• Methyl 4-((4-(methylamino)phenyl)azo)benzoate
• methyl 4-[[4-(methylamino)phenyl]diazenyl]benzoate
• 58562-37-1
• Benzoic acid, 4-[2-[4-(methylamino)phenyl]diazenyl]-, methyl ester
• DTXSID901038049

• Inchi： 1S/C15H15N3O2/c1-16-12-7-9-14(10-8-12)18-17-13-5-3-11(4-6-13)15(19)20-2/h3-10,16H,1-2H3/b18-17+
• InChI Key： DGIAUPIVCBWJHE-ISLYRVAYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC)=O

Computed Properties

• Exact Mass: 269.11655
• Monoisotopic Mass: 269.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63Ų

Experimental Properties

• PSA: 63.05